![molecular formula C18H21N5O2S B2994909 6-((5-(sec-butylthio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione CAS No. 852047-35-9](/img/structure/B2994909.png)
6-((5-(sec-butylthio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione
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Description
6-((5-(sec-butylthio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H21N5O2S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications
Optical Sensors and Biological Applications
Pyrimidine derivatives, including compounds with structures similar to the one , are notable for their use as exquisite sensing materials and possess a range of biological and medicinal applications. Their ability to form coordination and hydrogen bonds makes them appropriate for use as sensing probes in optical sensors. This characteristic underscores the potential of such compounds in developing advanced materials for biological detection and analysis (Jindal & Kaur, 2021).
Anti-inflammatory Activities and SAR
The anti-inflammatory effects of pyrimidine derivatives, through their inhibitory action on various vital inflammatory mediators, highlight their therapeutic potential. This review suggests that compounds with a pyrimidine core, similar to the one described, could be explored further for their anti-inflammatory properties, providing insights into their structure-activity relationships (SAR) and guiding the development of new anti-inflammatory agents with minimal toxicity (Rashid et al., 2021).
Pharmacological Properties
Research on pyrimidine derivatives reveals a wide range of pharmacological activities, such as antiviral, psychotropic, antimicrobial, antitumor, antifungal, antiparasitic, and anabolic effects. This extensive class of organic compounds, due to their structural versatility, offers a promising scaffold for developing new biologically active compounds, suggesting the compound could hold various pharmacological benefits (Chiriapkin, 2022).
Anticancer Potential
Pyrimidine-based scaffolds, due to their ability to interact with diverse enzymes, targets, and receptors, have shown significant anticancer activity. The review of patent literature emphasizes the importance of pyrimidine derivatives in developing anticancer agents, suggesting that similar compounds could offer valuable insights into novel cancer treatments (Kaur et al., 2014).
properties
IUPAC Name |
6-[[5-butan-2-ylsulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O2S/c1-4-12(3)26-18-22-21-15(9-13-10-16(24)20-17(25)19-13)23(18)14-7-5-6-11(2)8-14/h5-8,10,12H,4,9H2,1-3H3,(H2,19,20,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSCWKCQBUOUGNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)SC1=NN=C(N1C2=CC=CC(=C2)C)CC3=CC(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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